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A Comparative Guide to the Rheological
Properties of Succinate-Derived Polymers
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the rheological properties of polymers derived

from different succinate monomers. The information presented herein is a synthesis of data

from various scientific publications. It is important to note that a direct comparative study of

these polymers under identical experimental conditions is not readily available in the public

domain. Therefore, the data should be interpreted with careful consideration of the varying

experimental parameters outlined in the tables.

Introduction to Poly(alkylene succinate)s
Poly(alkylene succinate)s are a family of biodegradable polyesters synthesized from succinic

acid and various diols. The length of the diol's methylene chain significantly influences the

polymer's thermal and rheological properties. This guide focuses on comparing the rheological

behaviors of several key members of this family, including poly(ethylene succinate) (PES),

poly(propylene succinate) (PPSu), poly(butylene succinate) (PBS), and poly(hexamethylene

succinate) (PHS). Understanding these properties is crucial for optimizing processing

conditions and predicting the end-use performance of these materials in various applications,

including drug delivery systems and biodegradable packaging.
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Comparative Overview of Thermal and Rheological
Properties
The following table provides a qualitative comparison of the key thermal and rheological

properties of different poly(alkylene succinate)s. In general, as the number of methylene groups

in the diol monomer increases, the polymer chain becomes more flexible, which tends to lower

the melting point and glass transition temperature, and can influence the melt viscosity.

Property
Poly(ethylene
succinate)
(PES)

Poly(propylen
e succinate)
(PPSu)

Poly(butylene
succinate)
(PBS)

Poly(hexameth
ylene
succinate)
(PHS)

Monomers
Succinic Acid,

Ethylene Glycol

Succinic Acid,

1,3-Propanediol

Succinic Acid,

1,4-Butanediol

Succinic Acid,

1,6-Hexanediol

Melting Point

(Tm)
~103-106 °C[1] ~43-45 °C[2] ~115 °C[3]

Lower than

PBS[4]

Glass Transition

(Tg)
~ -11 °C[1] Not specified ~ -32 °C ~ -47 °C

Crystallinity Semicrystalline
Lower

crystallinity
Semicrystalline Semicrystalline

Melt Viscosity

Generally lower

than its

copolymers

Expected to be

low due to low

Tm and

crystallinity

Moderate, well-

studied

Lower for low

molecular weight

variants

Biodegradability Faster than PBS
Higher than PES

and PBS
Biodegradable Biodegradable

Quantitative Rheological Data
The following sections present available quantitative rheological data for specific poly(alkylene

succinate)s. The experimental conditions are provided to contextualize the data.
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Poly(butylene succinate) (PBS)
PBS is the most extensively studied polymer in this series, and therefore, more comprehensive

rheological data is available.

Table 1: Rheological Properties of Linear and Branched PBS

Parameter Linear PBS (LPBS) Branched PBS (BPBS)

Zero-Shear Viscosity (η₀) at

150°C (Pa·s)
Lower Higher

Storage Modulus (G') at low

frequency (150°C)
Lower Higher

Relaxation Time Shorter Longer

Strain Hardening in

Extensional Flow
Not pronounced Pronounced

Table 2: Complex Viscosity of PBS Blends at 150°C

Material
Complex Viscosity (η) at
0.1 rad/s (Pa·s)

Complex Viscosity (η) at
100 rad/s (Pa·s)

Neat PBS ~1000 ~100

PBS/PET (90/10) ~1200 ~110

PBS/PET (80/20) ~1500 ~120

Poly(ethylene succinate) (PES) and Poly(propylene
succinate) (PPSu)
Quantitative melt rheological data for pure PES and PPSu homopolymers is limited in the

reviewed literature. However, a study on poly(ethylene succinate-co-1,2-propylene succinate)

(PEPS) noted that the storage modulus, loss modulus, and complex viscosity of PEPS were

significantly higher than those of PES, suggesting that pure PES exhibits lower melt viscosity

and elasticity compared to its propylene-containing copolymers. Another study indicated that

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPSu shows slower crystallization among the tested biodegradable succinate polyesters,

which generally correlates with a lower melt viscosity.

Experimental Protocols
The following protocols are a synthesis of methodologies reported in the literature for the

rheological characterization of poly(alkylene succinate)s.

Sample Preparation
Drying: Prior to rheological analysis, the polymer samples are dried in a vacuum oven at a

temperature below their melting point (e.g., 60-80°C) for at least 12 hours to remove any

residual moisture, which can cause hydrolytic degradation at melt temperatures.

Molding: For parallel-plate rheometry, the dried polymer pellets or powder are melt-pressed

into circular disks of a specific diameter (e.g., 25 mm) and thickness (e.g., 1-2 mm) at a

temperature above the polymer's melting point.

Rheological Measurements
Rheological properties are typically measured using a rotational rheometer equipped with a

parallel-plate or cone-and-plate geometry.

Temperature Equilibration: The sample is placed between the plates of the rheometer, which

are pre-heated to the desired measurement temperature. The sample is allowed to

equilibrate for a sufficient time (e.g., 5-10 minutes) to ensure a uniform temperature

distribution.

Dynamic Strain Sweep: To determine the linear viscoelastic region (LVER), a strain sweep is

performed at a constant frequency. This identifies the range of strain amplitudes where the

storage (G') and loss (G'') moduli are independent of the applied strain.

Dynamic Frequency Sweep: Within the LVER, a frequency sweep is conducted at a constant

strain amplitude over a range of angular frequencies (e.g., 0.1 to 100 rad/s). This

measurement provides data on the storage modulus (G'), loss modulus (G''), and complex

viscosity (η*).
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Steady Shear Measurement: To determine the shear viscosity as a function of shear rate, a

steady shear test is performed. The shear rate is varied, and the corresponding shear stress

is measured to calculate the viscosity.
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Caption: Influence of diol monomer chain length on polymer properties.

Experimental Workflow Diagram
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Caption: Experimental workflow for comparative rheological studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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